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Compound of Interest

Compound Name: 2-Ethyl-1-hexene

Cat. No.: B155198 Get Quote

This document provides a comprehensive technical overview of 2-Ethyl-1-hexene, detailing its

chemical properties, analytical methodologies, and structural information. It is intended for

researchers, scientists, and professionals in the fields of chemistry and drug development who

may use this compound as a chemical intermediate or starting material.

Core Properties of 2-Ethyl-1-hexene
2-Ethyl-1-hexene is a colorless liquid classified as an alkene and a volatile organic compound.

[1] It is insoluble in water but soluble in common organic solvents such as alcohol, ether, and

acetone.[1][2] Its primary applications are in the organic synthesis of various commercial

products, including flavors, perfumes, medicines, dyes, and resins.[1][2] The reactivity of its

carbon-carbon double bond makes it a versatile intermediate for reactions like

hydroformylation, polymerization, oxidation, and dimerization.[3]

Quantitative Data Summary
The fundamental physicochemical properties of 2-Ethyl-1-hexene are summarized in the table

below for quick reference.
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Identifier Value Citations

Molecular Formula C₈H₁₆ [1][4][5]

Molecular Weight 112.21 g/mol [1][3]

CAS Number 1632-16-2 [1][4][6]

Density 0.73 g/cm³ [2]

Boiling Point 120°C [2]

Flash Point 10.4°C (24°C also reported) [2]

Synonyms
3-Methylideneheptane, 2-

Ethylhex-1-ene
[6]

Experimental Protocols
Analysis by Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC)

A key experimental method for the analysis of 2-Ethyl-1-hexene is reverse-phase HPLC.[6]

This technique is suitable for purity assessment, quantitative analysis, and preparative

separation for isolating impurities.[6]

Objective: To separate and analyze 2-Ethyl-1-hexene from a sample mixture.

Methodology:

Chromatographic Column: Newcrom R1, a reverse-phase column with low silanol activity.[6]

For faster UPLC applications, columns with smaller 3 µm particles are available.[6]

Mobile Phase: A mixture of acetonitrile (MeCN) and water, with an acid modifier.[6]

For standard HPLC applications, phosphoric acid is used.[6]

For applications compatible with Mass Spectrometry (MS), formic acid should be

substituted for phosphoric acid.[6]

Mode: Reverse Phase (RP).[6]
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Application: The method is scalable and can be adapted for preparative separations to

isolate impurities. It is also suitable for pharmacokinetic studies.[6]

Visualized Logical Relationships
The following diagrams illustrate the structural composition and the derivation of 2-Ethyl-1-
hexene's molecular weight from its molecular formula.
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2-Ethyl-1-hexene

Molecular Structure
CCCCC(=C)CC

Has

Molecular Formula
C₈H₁₆

Corresponds to

Elemental Composition

Indicates

8 Carbon Atoms 16 Hydrogen Atoms
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Elemental Contribution

Calculation

Carbon (C)
8 atoms × 12.011 amu

Total C Mass
96.088 amu

Hydrogen (H)
16 atoms × 1.008 amu

Total H Mass
16.128 amu

Molecular Weight
112.216 g/mol

+ +

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 2-Ethyl-1-hexene].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155198#2-ethyl-1-hexene-molecular-formula-and-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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